2-(3,4-dimethoxyphenyl)-1H-imidazo[4,5-b]pyridine

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C14H13N3O2/c1-18-11-6-5-9(8-12(11)19-2)13-16-10-4-3-7-15-14(10)17-13/h3-8H,1-2H3,(H,15,16,17)
• InChI Key: JPUBQAJZGLYDSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=C(N2)C=CC=N3)OC
• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol

Description

“2-(3,4-dimethoxyphenyl)-1H-imidazo[4,5-b]pyridine” is a chemical compound with the molecular formula C14H13N3O2. It is closely related to 3,4-Dimethoxyphenethylamine.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 255.28. Other physical and chemical properties such as density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, number of H bond acceptors and donors, number of freely rotating bonds, polar surface area, polarizability, surface tension, and molar volume are also provided.

Scientific Research Applications

Anticancer Properties

2-(3,4-dimethoxyphenyl)-1H-imidazo[4,5-b]pyridine exhibits potential as an anticancer agent. Researchers have explored its effects on tumor cell growth inhibition, apoptosis induction, and cell cycle arrest. .

Antibacterial Activity

In vitro studies have demonstrated that this compound possesses antibacterial properties. It interferes with bacterial nucleic acid and protein synthesis, making it effective against various bacterial strains. .

Antifungal Effects

2-(3,4-dimethoxyphenyl)-1H-imidazo[4,5-b]pyridine disrupts microtubule function in eukaryotic organisms, including fungi. By blocking tubulin polymerization, it inhibits fungal growth. .

Dihydrofolate Reductase (DHFR) Inhibition

The compound has been studied for its inhibitory effects on DHFR, an enzyme involved in folate metabolism. .

Muscle Relaxant Potential

2-(3,4-dimethoxyphenyl)-1H-imidazo[4,5-b]pyridine derivatives have been investigated as potential muscle relaxants. .

Piperidine Derivatives Synthesis

Researchers have explored the use of this compound in the synthesis of piperidine derivatives. .

Mechanism of Action

Target of Action

Compounds like “2-(3,4-dimethoxyphenyl)-1H-imidazo[4,5-b]pyridine” often interact with specific proteins or enzymes in the body, which are their primary targets. These targets can be receptors, enzymes, ion channels, or other proteins that play crucial roles in biological processes .

Mode of Action

The compound “2-(3,4-dimethoxyphenyl)-1H-imidazo[4,5-b]pyridine” might interact with its targets by binding to them, thereby altering their function. This interaction can either inhibit or enhance the activity of the target, leading to changes in downstream biological processes .

Biochemical Pathways

The compound “2-(3,4-dimethoxyphenyl)-1H-imidazo[4,5-b]pyridine” might affect various biochemical pathways depending on its specific targets. These pathways could involve signal transduction, gene expression, metabolic processes, or other cellular functions .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of “2-(3,4-dimethoxyphenyl)-1H-imidazo[4,5-b]pyridine” would determine its bioavailability. Factors such as solubility, stability, and molecular size can influence how well the compound is absorbed, how it is distributed in the body, how it is metabolized, and how it is excreted .

Result of Action

The molecular and cellular effects of “2-(3,4-dimethoxyphenyl)-1H-imidazo[4,5-b]pyridine” would depend on its mode of action and the biochemical pathways it affects. These effects could range from changes in cell signaling and function to potential therapeutic effects .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of “2-(3,4-dimethoxyphenyl)-1H-imidazo[4,5-b]pyridine”. For instance, certain conditions might enhance or inhibit the compound’s interaction with its targets .